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Compound of Interest

Compound Name: 1,1,4-Trimethylcyclohexane

Cat. No.: B1583164

CAS Number: 7094-27-1

This technical guide provides a comprehensive overview of 1,1,4-trimethylcyclohexane,
catering to researchers, scientists, and professionals in drug development. The document
details its physicochemical properties, spectroscopic data, synthesis protocols, and potential
applications, with a focus on structured data presentation and experimental methodologies.

Physicochemical Properties

1,1,4-Trimethylcyclohexane is a saturated alicyclic hydrocarbon. Its physical and chemical
characteristics are summarized in the table below, providing a foundational understanding of its
behavior in various experimental settings.[1][2][3][4][5][6][7]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1583164?utm_src=pdf-interest
https://www.benchchem.com/product/b1583164?utm_src=pdf-body
https://www.benchchem.com/product/b1583164?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C7094271&Mask=80
https://webbook.nist.gov/cgi/cbook.cgi?ID=C7094271&Units=SI&Mask=26E0
https://webbook.nist.gov/cgi/cbook.cgi?ID=C7094271&Mask=4
https://www.guidechem.com/encyclopedia/1-1-4-trimethylcyclohexane-dic96110.html
https://pubchemlite.lcsb.uni.lu/e/compound/35365
https://webbook.nist.gov/cgi/cbook.cgi?ID=C7094271
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_4-Trimethylcyclohexane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Unit
CAS Number 7094-27-1
Molecular Formula CoHas
Molecular Weight 126.24 g/mol
Appearance Colorl.ess' to almost colorless

clear liquid
Boiling Point ~135 °C
Melting Point -77.27 (estimate) °C
Density 0.78 g/cm3
Refractive Index 1.4240 to 1.4280

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 1,1,4-
trimethylcyclohexane. Below is a summary of available spectroscopic data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum provides information on the hydrogen environments in
the molecule.[8]

e 13C NMR: The carbon NMR spectrum reveals the number of unique carbon environments.
For 1,1,4-trimethylcyclohexane, the expected signals would correspond to the quaternary
carbon, the methine carbon, the methylene carbons, and the methyl carbons.[8]

Infrared (IR) Spectroscopy

The IR spectrum of 1,1,4-trimethylcyclohexane is characterized by absorptions
corresponding to C-H stretching and bending vibrations typical of saturated hydrocarbons. The
NIST/EPA Gas-Phase Infrared Database contains the IR spectrum for this compound.[1][2][9]

Mass Spectrometry (MS)
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Electron ionization mass spectrometry of 1,1,4-trimethylcyclohexane will produce a molecular
ion peak and a series of fragment ions. The fragmentation pattern is characteristic of cyclic
alkanes and can be used for structural elucidation.[10][11][12][13][14] The molecular ion peak
would be observed at an m/z of 126. Common fragmentation patterns for cyclic alkanes involve
the loss of alkyl groups and ring cleavage.

Gas Chromatography (GC)

The retention of 1,1,4-trimethylcyclohexane in gas chromatography is characterized by its
Kovats retention index. On a standard non-polar column, the Kovats retention index is
approximately 840-850.[2][7][15]

Experimental Protocols

While specific, detailed experimental protocols for the synthesis of 1,1,4-
trimethylcyclohexane are not extensively published, a common synthetic route involves the
catalytic hydrogenation of the corresponding trimethylbenzene or the dehydration-
hydrogenation of a trimethylcyclohexanol.

Synthesis from 1,4,4-Trimethylcyclohexan-1-ol

A plausible laboratory-scale synthesis involves the dehydration of 1,4,4-trimethylcyclohexan-1-
ol to form a mixture of trimethylcyclohexene isomers, followed by catalytic hydrogenation.

Step 1: Dehydration of 1,4,4-Trimethylcyclohexan-1-ol

» To a round-bottom flask equipped with a distillation apparatus, add 1,4,4-
trimethylcyclohexan-1-ol and a catalytic amount of a strong acid (e.g., sulfuric acid or
phosphoric acid).

o Heat the mixture to induce dehydration. The resulting alkene isomers will distill as they are
formed.

o Collect the distillate, which will be a mixture of trimethylcyclohexene isomers.

o Wash the distillate with a saturated sodium bicarbonate solution to neutralize any remaining
acid, followed by a water wash.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1583164?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Analytical_Chemistry/Supplemental_Modules_(Analytical_Chemistry)/Instrumentation_and_Analysis/Mass_Spectrometry/Mass_Spec/Mass_Spectrometry_-_Fragmentation_Patterns
https://www2.chemistry.msu.edu/faculty/reusch/virttxtjml/spectrpy/massspec/mspec.htm
https://www.docbrown.info/page06/spectra/cyclohexane-ms.htm
https://www.chemguide.co.uk/analysis/masspec/fragment.html
https://www.whitman.edu/chemistry/edusolns_software/GC_LC_CE_MS_2017/CH%206%202017.pdf
https://www.benchchem.com/product/b1583164?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C7094271&Units=SI&Mask=26E0
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_4-Trimethylcyclohexane
https://webbook.nist.gov/cgi/cbook.cgi?ID=C7094271&Mask=2000&Type=KOVATS-RI-NON-POLAR-ISOTHERMAL
https://www.benchchem.com/product/b1583164?utm_src=pdf-body
https://www.benchchem.com/product/b1583164?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate or sodium
sulfate).

Purify the trimethylcyclohexene mixture by distillation.

Step 2: Catalytic Hydrogenation of Trimethylcyclohexenes

In a high-pressure hydrogenation vessel, dissolve the purified trimethylcyclohexene mixture
in a suitable solvent such as ethanol or ethyl acetate.

Add a catalytic amount of a hydrogenation catalyst, typically palladium on carbon (Pd/C) or
platinum oxide (PtO2).

Seal the vessel and purge with hydrogen gas.
Pressurize the vessel with hydrogen to the desired pressure (e.g., 50-100 psi).

Stir the reaction mixture at room temperature or with gentle heating until the theoretical
amount of hydrogen has been consumed, indicating the completion of the reaction.

Carefully vent the excess hydrogen and filter the reaction mixture through a pad of celite to
remove the catalyst.

Remove the solvent from the filtrate by rotary evaporation.

The resulting crude product, 1,1,4-trimethylcyclohexane, can be purified by fractional
distillation to obtain the final product with high purity.

Applications in Research and Drug Development

While 1,1,4-trimethylcyclohexane itself is not a common therapeutic agent, the

trimethylcyclohexane scaffold is of interest in medicinal chemistry.[16] The rigid and lipophilic

nature of the cyclohexane ring can be utilized to create structurally constrained analogs of drug

candidates. This can lead to improved metabolic stability, receptor binding affinity, and

pharmacokinetic properties. Derivatives of trimethylcyclohexane have been investigated for

their potential biological activities.[16]
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Visualizations
General Synthesis Workflow

The following diagram illustrates a general workflow for the synthesis and purification of 1,1,4-
trimethylcyclohexane.
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Caption: General workflow for the synthesis of 1,1,4-trimethylcyclohexane.

This guide provides a detailed technical overview of 1,1,4-trimethylcyclohexane, intended to
be a valuable resource for scientific professionals. The structured presentation of data and
protocols aims to facilitate its use in a laboratory and research context.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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